Cas no 29481-59-2 (1-Dodecanaminium,N-butyl-N,N-dimethyl-, chloride (1:1))

• Product Name: 1-Dodecanaminium,N-butyl-N,N-dimethyl-, chloride (1:1)
• CAS No: 29481-59-2
• MF: C₁₈H₄₀ClN
• MW: 305.969904899597
• CID: 260330
• PubChem ID: 19369153
• Update Time: 2025-04-19

1-Dodecanaminium,N-butyl-N,N-dimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium,N-butyl-N,N-dimethyl-, chloride (1:1)
• butyl-dodecyl-dimethylazanium,chloride
• Butyldodecyldimethylammonium chloride
• N,N-dimethylhexadecan-5-aminium chloride
• SCHEMBL8150192
• NS00049617
• DTXSID20951989
• EINECS 249-664-5
• 29481-59-2
• N-Butyl-N,N-dimethyldodecan-1-aminium chloride
• butyldodecyldimethy-lammonium chloride

• Inchi： 1S/C18H40N.ClH/c1-5-7-9-10-11-12-13-14-15-16-18-19(3,4)17-8-6-2;/h5-18H2,1-4H3;1H/q+1;/p-1
• InChI Key： HRMYTGOXAPPTIX-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C)(C)(CCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 264.972
• Monoisotopic Mass: 305.284928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4

Experimental Properties

• Boiling Point: 314.2°Cat760mmHg
• Flash Point: 128.7°C
• PSA: 0